3-((4-(2-fluorophenyl)piperazin-1-yl)(phenyl)methyl)-4-hydroxy-6-methyl-1-(pyridin-3-ylmethyl)pyridin-2(1H)-one
Description
3-((4-(2-fluorophenyl)piperazin-1-yl)(phenyl)methyl)-4-hydroxy-6-methyl-1-(pyridin-3-ylmethyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C29H29FN4O2 and its molecular weight is 484.575. The purity is usually 95%.
BenchChem offers high-quality 3-((4-(2-fluorophenyl)piperazin-1-yl)(phenyl)methyl)-4-hydroxy-6-methyl-1-(pyridin-3-ylmethyl)pyridin-2(1H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-((4-(2-fluorophenyl)piperazin-1-yl)(phenyl)methyl)-4-hydroxy-6-methyl-1-(pyridin-3-ylmethyl)pyridin-2(1H)-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity
Pyrimidine derivatives, which are structurally related to the compound , have been known for their antimicrobial properties . This suggests that our compound could potentially be explored for its effectiveness against various microbial pathogens.
Antiviral Applications
Compounds with similar structures have demonstrated notable antiviral activities against viruses such as the H5N1 influenza virus. This indicates a potential application of our compound in developing antiviral therapeutics.
Antitumor and Anticancer Properties
The synthesis of novel derivatives has been explored for anticancer applications, with some showing potent antitumor activity against tumor cell lines. The compound could be investigated for its cytotoxicity against cancer cells.
Antibacterial Activity
Related compounds have been screened for antibacterial activity against both Gram-negative and Gram-positive microorganisms . This suggests that our compound may also possess antibacterial properties worth researching.
PARP Inhibition for Cancer Treatment
Derivatives of similar compounds have been used in the synthesis of Olaparib, a poly ADP ribose polymerase (PARP) inhibitor useful in treating cancers . Our compound might be investigated for its potential as a PARP inhibitor.
Antitubercular Activity
Indole derivatives structurally related to our compound have shown antitubercular activity . This opens up possibilities for researching our compound’s effectiveness against tuberculosis.
properties
IUPAC Name |
3-[[4-(2-fluorophenyl)piperazin-1-yl]-phenylmethyl]-4-hydroxy-6-methyl-1-(pyridin-3-ylmethyl)pyridin-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H29FN4O2/c1-21-18-26(35)27(29(36)34(21)20-22-8-7-13-31-19-22)28(23-9-3-2-4-10-23)33-16-14-32(15-17-33)25-12-6-5-11-24(25)30/h2-13,18-19,28,35H,14-17,20H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SLOWMGPJDVOJIN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=O)N1CC2=CN=CC=C2)C(C3=CC=CC=C3)N4CCN(CC4)C5=CC=CC=C5F)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H29FN4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
484.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-((4-(2-fluorophenyl)piperazin-1-yl)(phenyl)methyl)-4-hydroxy-6-methyl-1-(pyridin-3-ylmethyl)pyridin-2(1H)-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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